Cas no 1206997-85-4 (3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea)

• Product Name: 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea
• CAS No: 1206997-85-4
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 6192482
• PubChem ID: 49670290
• Update Time: 2025-07-16

3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea
• 1-(2,3-dimethylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea
• 3-(2,3-dimethylphenyl)-1-{2-[(6-methylpyridazin-3-yl)amino]ethyl}urea
• 1206997-85-4
• AKOS024515370
• VU0648722-1
• SR-01000923759
• 1-(2,3-dimethylphenyl)-3-[2-[(6-methylpyridazin-3-yl)amino]ethyl]urea
• F5600-0501
• SR-01000923759-1

• Inchi： 1S/C16H21N5O/c1-11-5-4-6-14(13(11)3)19-16(22)18-10-9-17-15-8-7-12(2)20-21-15/h4-8H,9-10H2,1-3H3,(H,17,21)(H2,18,19,22)
• InChI Key： MDCMSRGINOHIRI-UHFFFAOYSA-N
• SMILES： O=C(NCCNC1=CC=C(C)N=N1)NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea

Introduction to 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea (CAS No: 1206997-85-4)

The compound 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea, identified by the CAS number 1206997-85-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple pharmacophoric groups, including a dimethylphenyl moiety and a 6-methylpyridazin-3-yl substituent, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of computational chemistry and high-throughput screening techniques. The structural features of 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea align well with the criteria for designing molecules with enhanced binding affinity and selectivity. Specifically, the urea functional group is well-documented for its ability to form hydrogen bonds, a critical interaction in many drug-receptor complexes. This property, combined with the lipophilic nature imparted by the dimethylphenyl group, positions this compound as a strong contender for modulating biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 6-methylpyridazin-3-yl moiety in this molecule is particularly noteworthy, as pyridazine derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The structural motif not only contributes to the molecule's solubility and metabolic stability but also enhances its potential to interact with enzymes and receptors involved in disease mechanisms. This dual functionality makes 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea an intriguing subject for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional modifications to fine-tune pharmacological properties. The synthetic route underscores the compound's feasibility for industrial-scale manufacturing and preclinical development.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea with potential biological targets. Docking simulations have revealed that this molecule can effectively bind to enzymes and receptors implicated in various diseases. Notably, its ability to interact with proteins such as kinases and transcription factors has been highlighted in preliminary studies. These findings are supported by experimental data demonstrating inhibitory activity against certain enzymatic targets, reinforcing its therapeutic potential.

The pharmacological profile of 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea is further illuminated by its interaction with cellular pathways relevant to human health. In vitro assays have shown that this compound exhibits modulatory effects on pathways associated with inflammation and cancer progression. The dual action of targeting both extracellular receptors and intracellular signaling cascades positions it as a versatile tool for investigating disease mechanisms. Additionally, its structural stability under physiological conditions enhances its suitability for clinical translation.

One of the most compelling aspects of this compound is its potential for developing next-generation therapeutics. The integration of structural features from different pharmacophoric groups allows for the design of molecules with enhanced efficacy and reduced side effects. Ongoing research aims to optimize synthetic routes and explore derivatives that may exhibit even greater biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this compound toward clinical trials.

The regulatory landscape also plays a crucial role in the progression of novel pharmaceuticals like 3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before entering preclinical testing phases. Regulatory agencies require comprehensive data on chemical structure elucidation, synthesis methodology, and toxicological profiles before approving new drug candidates for human use. These rigorous standards underscore the importance of meticulous research and development practices.

In conclusion,3-(2,3-dimethylphenyl)-1-{2-(6-methylpyridazin-3-yl)aminoethyl}urea (CAS No: 1206997-85-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological interactions. Its potential applications in modulating disease-related pathways make it an attractive candidate for further research and development. As computational methods continue to evolve alongside traditional experimental approaches,this compound exemplifies how interdisciplinary strategies can lead to innovative therapeutic solutions.